N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H21N3O6/c1-4-30-15-7-5-14(6-8-15)24-20(26)18(12-22-21(24)27)19(25)23-13-9-16(28-2)11-17(10-13)29-3/h5-12H,4H2,1-3H3,(H,22,27)(H,23,25)
• InChI Key: FYJXCQIABPMTAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CNC2=O)C(=O)NC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H21N3O6
• Molecular Weight: 411.4 g/mol
• CAS No.: 896680-02-7

Description

N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H21N3O6 and its molecular weight is 411.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Compounds with similar structures have been synthesized for their potential as intermediates in the creation of various heterocyclic compounds. For example, dihydropyrimidine derivatives have been prepared and analyzed for their crystal structures, showcasing their utility in further synthetic applications and structure-activity relationship studies (Begum & Vasundhara, 2009).

Materials Science

In the realm of materials science, aromatic polyamides and polyimides incorporating similar structural motifs have been synthesized, demonstrating significant thermal stability and solubility in polar solvents. These materials could be useful in high-performance applications, including electronics and coatings (Yang & Lin, 1995).